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Compound of Interest

Compound Name: Geranyl formate

Cat. No.: B089782 Get Quote

Geranyl Formate: Technical Support Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Geranyl Formate.

Frequently Asked Questions (FAQs)
Q1: What is Geranyl Formate and what are its primary hazards?

Geranyl Formate is a colorless liquid with a fresh, green, rosy odor, commonly used as a

fragrance and flavoring agent.[1] While it is a combustible liquid, its primary hazards are that it

may cause an allergic skin reaction and is very toxic to aquatic life with long-lasting effects.[2]

[3] It is considered a hazardous substance according to OSHA 29 CFR 1910.1200.[4]

Q2: What are the immediate first aid procedures in case of exposure?

In case of accidental exposure to Geranyl Formate, the following first aid measures should be

taken immediately:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If they are not

breathing, give artificial respiration and consult a

physician.[5]

Skin Contact

Immediately remove all contaminated clothing

and wash the affected area with soap and plenty

of water.[4][5] If skin irritation or a rash occurs,

seek medical advice.[2][3][6]

Eye Contact

Rinse the eyes thoroughly with plenty of water

for at least 15 minutes and consult a physician.

[5]

Ingestion

Do NOT induce vomiting.[4] Rinse the mouth

with water and consult a physician. Never give

anything by mouth to an unconscious person.[5]

Q3: What personal protective equipment (PPE) is required when handling Geranyl Formate?

To ensure personal safety, the following PPE should be worn when handling Geranyl Formate:

PPE Category Specific Recommendations

Hand Protection
Wear protective gloves. Gloves must be

inspected prior to use.[3][5]

Eye/Face Protection Use safety glasses with side-shields.[5]

Skin and Body Protection

Wear impervious clothing. The type of protective

equipment must be selected according to the

concentration and amount of the dangerous

substance at the specific workplace.[5]

Respiratory Protection

Use in a well-ventilated area.[4] If ventilation is

inadequate, use a NIOSH (US) or CEN (EU)

approved respirator.[5]
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Troubleshooting Guide
Problem: I have spilled a small amount of Geranyl Formate in the lab.

Solution:

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.[4][5]

Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite to

contain the spill.[4][5]

Absorb and Collect: Absorb the spilled material and place it into a suitable, closed container

for disposal.[5]

Clean the Area: Clean the spill area thoroughly.

Personal Protection: Ensure you are wearing appropriate PPE, including gloves, safety

glasses, and protective clothing, during the cleanup process.[4][5]

Problem: The container of Geranyl Formate is leaking.

Solution:

Assess the Leak: Check if the container is damaged.

Transfer: If safe to do so, transfer the contents to a new, properly labeled container.

Storage: Store all containers in a cool, dry, and well-ventilated area, away from heat and

ignition sources.[2][4] Keep containers securely sealed.[4]

Quantitative Data Summary
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Property Value Reference

Molecular Formula C11H18O2 [5][7]

Molecular Weight 182.26 g/mol [5]

Boiling Point 216 °C [1][5]

Flash Point 185.0 °F (85.0 °C) [2]

Vapor Pressure 0.05 mm Hg at 25 °C [2]

Density 0.915 g/cm³ at 20 °C [3]

Experimental Protocol: Synthesis of a Fragrance
Compound using Geranyl Formate
This protocol outlines a general procedure for using Geranyl Formate in a laboratory

synthesis. Note: This is a hypothetical example and must be adapted and reviewed by qualified

personnel before implementation.

Reaction Setup:

Ensure the reaction is performed in a fume hood with adequate ventilation.

Assemble the necessary glassware (e.g., round-bottom flask, condenser) and ensure it is

dry.

Charge the reaction vessel with the solvent and other reactants before adding Geranyl
Formate.

Reagent Addition:

Carefully measure the required amount of Geranyl Formate using a calibrated pipette or

syringe.

Add the Geranyl Formate to the reaction mixture dropwise, while stirring, to control the

reaction rate and temperature.
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Reaction Monitoring:

Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC,

GC-MS).

Work-up and Purification:

Once the reaction is complete, quench the reaction mixture using appropriate procedures.

Extract the product using a suitable solvent.

Dry the organic layer and concentrate it under reduced pressure.

Purify the crude product using column chromatography or distillation.

Waste Disposal:

All waste materials, including unused Geranyl Formate, solvents, and reaction

byproducts, must be disposed of as hazardous waste in accordance with local, state, and

federal regulations.[4]

Visual Guides
Caption: Experimental workflow for a typical synthesis using Geranyl Formate.
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Geranyl Formate Spill Occurs

Assess Spill Size

Small Spill

Minor

Large Spill

Major

Wear Appropriate PPE Evacuate Area & Alert Others

Alert Fire Brigade

Contain Spill with Inert Material

Absorb and Collect in Labeled Container

Clean Spill Area

Dispose of as Hazardous Waste

Spill Managed

Click to download full resolution via product page

Caption: Decision tree for responding to a Geranyl Formate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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